Cas no 1749-99-1 (4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one)

4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one structure
1749-99-1 structure
Product name:4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
CAS No:1749-99-1
MF:C5H9N3O
MW:127.144460439682
CID:4612768
PubChem ID:138058722

4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one, 4-amino-1,5-dihydro-5,5-dimethyl-
    • 4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
    • Inchi: 1S/C5H9N3O/c1-5(2)3(6)7-4(9)8-5/h1-2H3,(H3,6,7,8,9)
    • InChI Key: IZDSJCOLCBXROQ-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C)(C)C(N)=N1

Computed Properties

  • Exact Mass: 127.075
  • Monoisotopic Mass: 127.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2

Experimental Properties

  • Color/Form: Beige to light brown particles
  • Melting Point: 280 - 283 °C
  • LogP: 0.81240

4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-102767-5.0g
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
5.0g
$2525.0 2023-07-06
TRC
A610983-50mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1
50mg
$ 210.00 2022-06-08
1PlusChem
1P019Z96-250mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
250mg
$514.00 2025-03-04
1PlusChem
1P019Z96-2.5g
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
2.5g
$1932.00 2025-03-04
Aaron
AR019ZHI-100mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
100mg
$439.00 2025-02-08
Aaron
AR019ZHI-1g
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
1g
$1223.00 2025-02-08
1PlusChem
1P019Z96-500mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
500mg
$790.00 2025-03-04
Enamine
EN300-102767-1g
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
1g
$871.0 2023-10-28
A2B Chem LLC
AV44410-100mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
100mg
$352.00 2024-04-20
A2B Chem LLC
AV44410-50mg
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
1749-99-1 95%
50mg
$248.00 2024-04-20

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